Cas no 137780-01-9 (5-(Chloromethyl)-1,3-dimethoxy-2-propoxybenzene)

• Product Name: 5-(Chloromethyl)-1,3-dimethoxy-2-propoxybenzene
• CAS No: 137780-01-9
• MF: C₁₂H₁₇ClO₃
• MW: 244.714583158493
• CID: 2772374
• PubChem ID: 43516796
• Update Time: 2025-04-21

5-(Chloromethyl)-1,3-dimethoxy-2-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• 137780-01-9
• 5-(Chloromethyl)-1,3-dimethoxy-2-propoxybenzene
• DTXSID20656109

• Inchi： 1S/C12H17ClO3/c1-4-5-16-12-10(14-2)6-9(8-13)7-11(12)15-3/h6-7H,4-5,8H2,1-3H3
• InChI Key： DMGKCNPPEALVLC-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=C(C=1)OC)OCCC)OC

Computed Properties

• Exact Mass: 244.0866221Da
• Monoisotopic Mass: 244.0866221Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27.7Ų